Cas no 61659-10-7 (Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester)
61659-10-7 structure
Product Name:Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester
CAS No:61659-10-7
MF:C14H22O4
MW:254.322084903717
CID:471021
PubChem ID:13941293
Update Time:2025-04-19
Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester
- methyl 7-(2-formyl-5-oxocyclopentyl)heptanoate
- 7-(2-formyl-5-oxo-cyclopentyl)-heptanoic acid methyl ester
- SCHEMBL11495445
- DTXSID80552956
- ZSXXSLGVUFUSGZ-UHFFFAOYSA-N
- 61659-10-7
-
- Inchi: 1S/C14H22O4/c1-18-14(17)7-5-3-2-4-6-12-11(10-15)8-9-13(12)16/h10-12H,2-9H2,1H3
- InChI Key: ZSXXSLGVUFUSGZ-UHFFFAOYSA-N
- SMILES: O=C1CCC(C=O)C1CCCCCCC(=O)OC
Computed Properties
- Exact Mass: 254.15186
- Monoisotopic Mass: 254.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
61659-10-7 (Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester) Related Products
- 24851-98-7(Methyl dihydrojasmonate)
- 158474-72-7(Prohydrojasmon racemate)
- 13672-64-5(Methyl 2-(2-oxocyclohexyl)acetate)
- 17607-00-0(Methyl 4-oxocycloheptanecarboxylate)
- 20826-94-2(ethyl 2-(2-oxocyclopentyl)acetate)
- 10472-24-9(methyl 2-oxocyclopentane-1-carboxylate)
- 39265-95-7(Methyl 3-acetyl-4-oxopentanoate)
- 13984-53-7(Methyl 4-acetyl-5-oxohexanoate)
- 2630-39-9((-) Methyl Dihydrojasmonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent